Cas no 108641-31-2 (1-Piperazinecarboxylic acid, 4-(aminoiminomethyl)-, ethyl ester, sulfate(2:1))

1-Piperazinecarboxylic acid, 4-(aminoiminomethyl)-, ethyl ester, sulfate(2:1) structure
108641-31-2 structure
Product Name:1-Piperazinecarboxylic acid, 4-(aminoiminomethyl)-, ethyl ester, sulfate(2:1)
CAS No:108641-31-2
MF:C8H18N4O6S
MW:298.316720485687
CID:3595130
PubChem ID:124203537
Update Time:2025-04-22

1-Piperazinecarboxylic acid, 4-(aminoiminomethyl)-, ethyl ester, sulfate(2:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylic acid, 4-(aminoiminomethyl)-, ethyl ester, sulfate (2:1)
    • 108641-31-2
    • Ethyl 4-[amino(imino)methyl]-1-piperazinecarboxylate hemisulfate, AldrichCPR
    • Ethyl 4-carbamimidoylpiperazine-1-carboxylate hemisulfate
    • 1-Piperazinecarboxylic acid, 4-(aminoiminomethyl)-, ethyl ester, sulfate(2:1)
    • Inchi: 1S/C8H16N4O2.H2O4S/c1-2-14-8(13)12-5-3-11(4-6-12)7(9)10;1-5(2,3)4/h2-6H2,1H3,(H3,9,10);(H2,1,2,3,4)
    • InChI Key: WQOSZFNCFHKQTA-UHFFFAOYSA-N
    • SMILES: S(O)(O)(=O)=O.C(N1CCN(C(N)=N)CC1)(=O)OCC

Computed Properties

  • Exact Mass: 498.22203125Da
  • Monoisotopic Mass: 498.22203125Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 305
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 248Ų
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